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Compound Name: Hexachlorodisiloxane

Cat. No.: B076772

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachlorodisiloxane (CIsSiOSiCls) is a reactive organosilicon compound of significant
interest in various chemical syntheses. Its utility as a precursor for silicon-containing polymers
and other advanced materials necessitates a thorough understanding of its fundamental
physical characteristics. This technical guide provides an in-depth summary of the known
physical properties of hexachlorodisiloxane, outlines general experimental protocols for their
determination, and presents a logical pathway for its synthesis.

Core Physical Properties

The physical properties of hexachlorodisiloxane are critical for its handling, storage, and
application in synthetic chemistry. A summary of these properties is presented in the table
below.
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Physical Property

Value

Molecular Formula

CleOSi2

Molecular Weight 284.89 g/mol [1]

Appearance Colorless to straw-colored liquid[2][3]
Odor Acrid, similar to hydrogen chloride[2]
Density 1.575 g/lcm3[2][4]

Boiling Point 137 °C[2][4][5]

Melting Point -33 °C[4]

Refractive Index 1.428[2]

Vapor Pressure

1.5 mm Hg @ 0°C[2]

Solubility

Reacts violently with water[2]

Experimental Protocols for Physical Property
Determination

Accurate determination of the physical properties of a reactive compound like
hexachlorodisiloxane requires careful experimental design and execution. Due to its high
reactivity with moisture, all measurements must be conducted under anhydrous conditions,
typically under an inert atmosphere of nitrogen or argon.

Boiling Point Determination

The boiling point of hexachlorodisiloxane can be determined using a micro-boiling point
method or by distillation.

e Micro-Boiling Point (Thiele Tube Method): A small sample of the liquid is placed in a fusion
tube, and a sealed capillary tube is inverted within it. The assembly is attached to a
thermometer and heated in a Thiele tube containing a high-boiling inert liquid (e.g., silicone
oil). The boiling point is the temperature at which a rapid stream of bubbles emerges from
the capillary, and the liquid is drawn into the capillary upon cooling.
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« Distillation Method: For larger quantities, a simple distillation apparatus can be used. The
liquid is heated in a flask, and the temperature of the vapor that condenses on the
thermometer bulb is recorded as the boiling point. It is crucial to use a drying tube to protect
the apparatus from atmospheric moisture.

Density Measurement

The density of hexachlorodisiloxane can be measured using a pycnometer or the gravimetric
buoyancy method.

o Pycnometer Method: A pycnometer, a flask with a precisely known volume, is weighed
empty, then filled with the liquid and weighed again. The density is calculated by dividing the
mass of the liquid by the volume of the pycnometer. All transfers must be performed in a
glovebox or under a stream of inert gas.

o Gravimetric Buoyancy Method (Archimedes' Principle): A sinker of known volume is weighed
in air and then submerged in the liquid. The apparent loss in weight of the sinker is equal to
the weight of the displaced liquid. The density of the liquid can then be calculated.

Refractive Index Measurement

The refractive index can be determined using a refractometer, such as an Abbe refractometer.
A few drops of the liquid are placed on the prism of the refractometer, and the refractive index
is read directly from the scale. Given the moisture sensitivity of hexachlorodisiloxane, this
measurement should be performed quickly, and the prism should be cleaned and dried
thoroughly before and after the measurement. For highly sensitive applications, a specialized
sealed cell might be necessary.

Synthesis of Hexachlorodisiloxane

Hexachlorodisiloxane can be synthesized through the high-temperature oxidation of silicon
tetrachloride. The overall reaction is as follows:

2 SiCla + O2 - 2 (SiCl3)20 + 2 Cl2[2]

This reaction is typically carried out in the gas phase at temperatures ranging from 950 to 970
°C.[2]
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Silicon Tetrachloride (SiCls)

Oxygen (O2) Hexachlorodisiloxane ((SiCls)20)

Conditions

950-970 °C Chlorine (Cl2)

Click to download full resolution via product page

Synthesis of Hexachlorodisiloxane from Silicon Tetrachloride and Oxygen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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